
ATTO 590 Maleimide: A Technical Guide for
Advanced Fluorescence Microscopy

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ATTO 590 maleimide

Cat. No.: B15138530 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of ATTO 590 maleimide, a

fluorescent probe belonging to the rhodamine family of dyes.[1][2][3] Renowned for its

exceptional photostability, high fluorescence quantum yield, and strong absorption, ATTO 590
maleimide has emerged as a powerful tool for elucidating complex biological processes at the

molecular level.[1][2][4] Its applications span a wide range of advanced fluorescence

microscopy techniques, including single-molecule detection and super-resolution imaging.[1][2]

[4]

Core Photophysical and Chemical Properties
ATTO 590 is characterized by its strong absorption of light in the yellow-orange region of the

spectrum and subsequent emission of bright, red-shifted fluorescence.[5][6] The maleimide

functional group enables specific and efficient covalent labeling of thiol groups, commonly

found in cysteine residues of proteins.[4] This specificity allows for the precise attachment of

the fluorophore to a protein of interest, minimizing off-target labeling.[4]

Quantitative Data Summary
The key photophysical and chemical properties of ATTO 590 maleimide are summarized in the

table below for easy reference and comparison.
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Property Value Reference

Excitation Maximum (λabs) 593 - 594 nm [1][5][7]

Emission Maximum (λem) 622 - 624 nm [1][5][7]

Molar Extinction Coefficient

(εmax)
120,000 M⁻¹cm⁻¹ [1][5][7]

Fluorescence Quantum Yield

(ηfl)
80% [1]

Fluorescence Lifetime (τfl) 3.7 ns [1]

Molecular Weight ~813.29 g/mol [4][8]

Correction Factor (CF₂₈₀) 0.43 - 0.44 [1][5]

Visualizing the Chemistry: Structure and Labeling
Reaction
To understand the utility of ATTO 590 maleimide, it is essential to visualize its structure and

the mechanism by which it conjugates to proteins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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